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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548

This guide provides a detailed, objective comparison of the performance characteristics of
three powerful secondary explosives: Pentryl, Pentaerythritol Tetranitrate (PETN), and
Research Department Explosive (RDX). The information is intended for researchers, scientists,
and professionals in drug development and other fields requiring a comprehensive
understanding of these energetic materials. This document summarizes key performance
parameters based on experimental data, details the methodologies used for these
measurements, and presents a logical workflow for explosive selection.

Executive Summary

Pentryl, PETN, and RDX are all powerful high explosives with distinct performance profiles.
RDX generally exhibits the highest detonation velocity and pressure, indicating superior
brisance. PETN is also a very powerful explosive, often used in detonating cords and plastic
explosives, and is known for its high shattering force. Pentryl, a less common but potent
explosive, demonstrates performance characteristics that are in some aspects comparable to
or exceeding those of Tetryl and TNT. The choice among these explosives depends on the
specific application requirements, balancing factors such as detonation performance, sensitivity
to initiation, and thermal stability.

Quantitative Performance Data

The following tables summarize the key physical and explosive properties of Pentryl, PETN,
and RDX based on available experimental data.
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Table 1: Physical and Chemical Properties

Property Pentryl PETN RDX
Chemical Formula CsHesN6O11 CsHsN4O12 C3HeN6Os
Molecular Weight (

362.17 316.14 222.12[1]
g/mol )
Crystal Density

1.82 1.77 1.82[2]
(g/cm3)
Melting Point (°C) 128 141.3[3] 205.5[1]

Table 2: Detonation Performance

Parameter Pentryl PETN RDX

Detonation Velocity
(m/s)

7,870 (at 1.6 g/cm?d)

8,400 (at 1.77 g/cm?)
[4]

8,750 (at 1.82 g/cm?)
[2]

Detonation Pressure

Not Available ~35 ~34[5]
(GPa)
Trauzl Lead Block
430 523[3] ~480
Test (cm3)
Heat of Explosion _
Not Available 5,810[3] ~5,360
(kJ/kg)
Table 3: Sensitivity and Stability
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Parameter Pentryl PETN RDX
Impact Sensitivity o
Similar to Tetryl 3-4] 75
(BAM Fallhammer)
Friction Sensitivity Somewhat more
~60 N 120 N

(BAM Friction Tester) sensitive than Tetryl

Thermal Stability ) Onset of
N Explodes at 235°C in - Decomposes at
(Decomposition Temp. decomposition at
3 seconds ~213°CJ[1]
°C) ~160°C

Experimental Protocols

The data presented in this guide are derived from standardized experimental methods
designed to characterize the performance of energetic materials. Below are detailed
descriptions of the key experimental protocols.

Detonation Velocity Measurement

The velocity at which a detonation wave propagates through an explosive is a critical measure
of its performance. Several methods are employed for this measurement:

o Dautriche Method: This classic method involves initiating a length of detonating cord at both
ends simultaneously, with the center of the cord in contact with a lead or steel plate. A test
sample of the explosive of a known length is inserted into one side of the detonating cord
loop. The collision of the two detonation waves on the witness plate is displaced from the
center, and this displacement is used to calculate the detonation velocity of the test sample.

» Electronic Probes/Pins: A series of precisely spaced electronic probes or fiber optic sensors
are placed along the length of the explosive charge. As the detonation front passes each
sensor, a signal is generated. By measuring the time intervals between the signals from
consecutive sensors and knowing the distance between them, the detonation velocity can be
accurately calculated.

o Streak Photography: A high-speed streak camera can be used to record the luminous
detonation front as it travels along the explosive charge. The streak record provides a
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continuous position-versus-time history of the detonation front, from which the velocity can
be determined with high precision.

Impact Sensitivity Testing (BAM Fallhammer)

Impact sensitivity refers to the susceptibility of an explosive to initiation by impact. The BAM
Fallhammer test is a standardized method to quantify this property.

o Apparatus: The apparatus consists of a drop weight of a specified mass (e.g., 1, 5, or 10 kg)
that can be released from a variable and known height onto a sample of the explosive. The
sample is contained between two steel rollers placed on an anvil.

e Procedure: A small, measured amount of the explosive is placed in the sample holder. The
drop weight is raised to a specific height and released, impacting the sample. A series of
trials are conducted at different drop heights.

 Interpretation: The result of each trial is recorded as either an "explosion” or "no explosion”
based on audible, visual (flash, smoke), or other indications of decomposition. The impact
energy is calculated from the mass of the weight and the drop height. The sensitivity is
typically reported as the impact energy at which there is a 50% probability of initiation (Hso).

Friction Sensitivity Testing (BAM Friction Tester)

Friction sensitivity measures the susceptibility of an explosive to initiation by frictional forces.
The BAM friction test is a standard method for this determination.

o Apparatus: The device consists of a fixed porcelain pin and a movable porcelain plate. The
explosive sample is placed on the plate. A weighted lever arm applies a known normal force
to the pin, pressing it against the sample and the plate.

e Procedure: A small amount of the explosive is spread on the porcelain plate. The porcelain
pin is lowered onto the sample, and a specific load is applied via the lever arm. An electric
motor then moves the plate back and forth under the pin for a set distance.

 Interpretation: The test is repeated with different loads. A "reaction” is noted if there is any
audible report, flash, or smoke. The friction sensitivity is reported as the load in Newtons (N)
at which a reaction occurs in at least one out of six trials.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Thermal Stability Analysis (DSCITGA)

Thermal stability is crucial for the safe handling and storage of explosives. Differential Scanning
Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are two common techniques used to
assess thermal behavior.

 Differential Scanning Calorimetry (DSC): A small sample of the explosive is placed in a
sealed pan and heated at a controlled rate alongside an empty reference pan. The DSC
instrument measures the difference in heat flow required to maintain both the sample and
reference at the same temperature. Exothermic events, such as decomposition, are detected
as a release of heat. The onset temperature and the peak temperature of the exothermic
decomposition are key indicators of thermal stability.

o Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is
heated at a constant rate. As the explosive decomposes, volatile products are formed,
resulting in a loss of mass. The TGA curve provides information about the decomposition
temperature range and the kinetics of the decomposition process.

Visualization of Explosive Selection Workflow

The selection of an appropriate explosive for a specific application involves a logical decision-
making process based on its performance characteristics. The following diagram, generated
using Graphviz, illustrates a simplified workflow for choosing between Pentryl, PETN, and
RDX.
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Explosive selection workflow based on performance criteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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